Cas no 16822-65-4 (4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-)

• Product Name: 4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-
• CAS No: 16822-65-4
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 146798
• PubChem ID: 135399236
• Update Time: 2025-04-19

4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)-1H-quinazolin-4-one
• 1P-333S
• 2-(4-Methyl-1-piperazinyl)-4(3H)-quinazolinone
• 2-(4-methyl-piperazin-1-yl)-3H-quinazolin-4-one
• 2-(4-methylpiperazin-1-yl)quinazolin-4(3H)-one
• 2-(N-Methyl-piperazino)-3H-chinazolon-4
• AC1L1YLV
• AMI 098
• AMI-098
• BRN 1578887
• CHEMBL2169964
• 2-(4-methylpiperazino)-4(3H)-quinazolinone
• 4(1H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)- (9CI)
• CAS_63211
• NSC_63211
• 16822-65-4
• DTXSID20168535
• 2-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one
• BDBM81956
• Z990825454
• AKOS005083331
• 4(3H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)-3H-quinazolin-4-one
• 4(1H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)-

• Inchi： 1S/C13H16N4O/c1-16-6-8-17(9-7-16)13-14-11-5-3-2-4-10(11)12(18)15-13/h2-5H,6-9H2,1H3,(H,14,15,18)
• InChI Key： WWOMJAJTOOLHDS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 244.13258
• Monoisotopic Mass: 244.132411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.9

Experimental Properties

• Density: 1.32
• Boiling Point: 395.4°C at 760 mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.68
• PSA: 47.94